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Compound of Interest

Compound Name: 2-Thiopheneethanol

Cat. No.: B144495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data sheet (SDS) information for

2-Thiopheneethanol (CAS No. 5402-55-1), a key intermediate in the synthesis of various

pharmaceuticals, including the antithrombotic agent clopidogrel. This document is intended to

serve as a crucial resource for researchers, scientists, and drug development professionals,

offering a consolidated overview of its chemical and physical properties, safety hazards,

handling procedures, and regulatory information.

Core Physical and Chemical Properties
2-Thiopheneethanol is a colorless to pale yellow liquid.[1] A summary of its key quantitative

physical and chemical properties is presented below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C6H8OS [1][2]

Molecular Weight 128.19 g/mol [1][3]

Density 1.153 g/mL at 25 °C [1][2]

Boiling Point 108-109 °C at 13 mmHg [1][2]

Flash Point 101 °C - 105 °C (closed cup) [4][5][6][7]

Refractive Index n20/D 1.551 [1][6]

Solubility

Slightly soluble in water.

Soluble in chloroform and ethyl

acetate.

[1][4][8]

Vapor Pressure 0.0564 mmHg at 25°C [2]

Hazard Identification and GHS Classification
The hazard classification of 2-Thiopheneethanol presents some inconsistencies across

different data sources. According to aggregated GHS information from 17 reports provided by

companies to the ECHA C&L Inventory, this chemical does not meet GHS hazard criteria for

76.5% of the reports.[9] However, some notifications do include hazard statements.

The following diagram illustrates the potential GHS classifications that have been associated

with 2-Thiopheneethanol.
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Handling 2-Thiopheneethanol

Ensure Adequate Ventilation
(e.g., Fume Hood)

Wear Chemical Goggles
or Safety Glasses

Wear Protective Gloves
(e.g., Nitrile)

Wear Suitable Protective Clothing
(e.g., Lab Coat)

Respiratory Protection
(If ventilation is inadequate)

Proceed with Work
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Route of Exposure

Immediate Action

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Wash with Plenty of Water

Eye Contact

Rinse Cautiously with Water
for Several Minutes

Ingestion

Rinse Mouth with Water

Seek Medical Advice/
Attention if Symptoms Persist

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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